Cas no 501378-50-3 (2-Pyridinecarbonitrile, 6-(4-phenyl-1-piperazinyl)-)
501378-50-3 structure
Product Name:2-Pyridinecarbonitrile, 6-(4-phenyl-1-piperazinyl)-
CAS No:501378-50-3
MF:C16H16N4
MW:264.325042724609
CID:1559403
PubChem ID:22939291
Update Time:2025-04-21
2-Pyridinecarbonitrile, 6-(4-phenyl-1-piperazinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarbonitrile, 6-(4-phenyl-1-piperazinyl)-
- SCHEMBL2962315
- 2-cyano-6-(4-phenyl-1-piperazinyl)pyridine
- SBFLMGYLWYQTLX-UHFFFAOYSA-N
- 501378-50-3
- AKOS013783284
- DB-155804
- 6-(4-phenylpiperazin-1-yl)picolinonitrile
-
- Inchi: 1S/C16H16N4/c17-13-14-5-4-8-16(18-14)20-11-9-19(10-12-20)15-6-2-1-3-7-15/h1-8H,9-12H2
- InChI Key: SBFLMGYLWYQTLX-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2)CCN(C2C=CC=C(C#N)N=2)CC1
Computed Properties
- Exact Mass: 264.13768
- Monoisotopic Mass: 264.137496527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 43.2Ų
Experimental Properties
- PSA: 43.16
2-Pyridinecarbonitrile, 6-(4-phenyl-1-piperazinyl)- Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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